2-Chloro-2'-methoxybenzophenone
Overview
Description
2-Chloro-2’-methoxybenzophenone is a chemical compound with the molecular formula C14H11ClO2 and a molecular weight of 246.69 . Its IUPAC name is (2-chlorophenyl)(2-methoxyphenyl)methanone .
Molecular Structure Analysis
The molecular structure of 2-Chloro-2’-methoxybenzophenone consists of a central carbonyl group (C=O) flanked by a 2-chlorophenyl group and a 2-methoxyphenyl group . The InChI code for this compound is 1S/C14H11ClO2/c1-17-13-9-5-3-7-11(13)14(16)10-6-2-4-8-12(10)15/h2-9H,1H3 .Physical And Chemical Properties Analysis
2-Chloro-2’-methoxybenzophenone has a melting point of 58-60°C . Other physical and chemical properties such as boiling point, density, and solubility were not available in the search results.Scientific Research Applications
- Organic NLO materials find applications in telecommunication, frequency mixing, optical computing, and optical data storage .
Nonlinear Optical (NLO) Materials
Analytical Chemistry
Mechanism of Action
Target of Action
It is known to participate in friedel-crafts alkylation reactions , which typically involve aromatic compounds as targets.
Mode of Action
2-Chloro-2’-methoxybenzophenone likely undergoes a Friedel-Crafts alkylation reaction . In this reaction, an alkyl group is introduced onto the benzene ring of the target molecule. This process is facilitated by a catalyst, typically aluminum chloride (AlCl3), which helps generate a carbocation electrophile from the alkyl halide . The electrophile then interacts with the aromatic compound, leading to the substitution of a hydrogen atom on the aromatic ring with the alkyl group .
Biochemical Pathways
The compound’s participation in friedel-crafts alkylation suggests it could influence pathways involving aromatic compounds .
Result of Action
The result of 2-Chloro-2’-methoxybenzophenone’s action would be the formation of a new compound where an alkyl group has been added to the aromatic ring of the target molecule . This could potentially alter the target molecule’s properties and functions.
Action Environment
The efficacy and stability of 2-Chloro-2’-methoxybenzophenone’s action could be influenced by various environmental factors. For instance, the presence of a catalyst like AlCl3 is crucial for facilitating the Friedel-Crafts alkylation . Additionally, the reaction conditions, such as temperature and solvent, could also impact the reaction’s efficiency and the stability of the resulting compound .
properties
IUPAC Name |
(2-chlorophenyl)-(2-methoxyphenyl)methanone |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H11ClO2/c1-17-13-9-5-3-7-11(13)14(16)10-6-2-4-8-12(10)15/h2-9H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LUHKNTVBLSBHEZ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1C(=O)C2=CC=CC=C2Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H11ClO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50641467 |
Source
|
| Record name | (2-Chlorophenyl)(2-methoxyphenyl)methanone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50641467 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
246.69 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
890098-04-1 |
Source
|
| Record name | (2-Chlorophenyl)(2-methoxyphenyl)methanone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50641467 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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![3,5-Dichloro-2'-[8-(1,4-dioxa-8-azaspiro[4.5]decyl)methyl]benzophenone](/img/structure/B1613945.png)
![2,3-Dichloro-2'-[8-(1,4-dioxa-8-azaspiro[4.5]decyl)methyl]benzophenone](/img/structure/B1613946.png)
